Cas no 2172372-89-1 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpiperidine-2-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpiperidine-2-carboxylic acid
• CAS No: 2172372-89-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6040378
• PubChem ID: 165816994
• Update Time: 2025-05-22

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpiperidine-2-carboxylic acid
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-2-methylpiperidine-2-carboxylic acid
• 2172372-89-1
• EN300-1507887

• Inchi： 1S/C27H32N2O5/c1-18(24(30)29-16-8-7-14-27(29,2)25(31)32)13-15-28-26(33)34-17-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,18,23H,7-8,13-17H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： YKAJLGXNYZJDNF-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCCCN1C(C(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpiperidine-2-carboxylic acid

Compound CAS No 2172372-89-1: 1-(4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpiperidine-2-carboxylic Acid

The compound with CAS number 2172372-89-1, known as 1-(4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpiperidine-2-carboxylic acid, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a piperidine ring, and a butanoyl chain. The presence of these functional groups makes it a versatile molecule with applications ranging from peptide synthesis to drug delivery systems.

Recent studies have highlighted the importance of Fmoc groups in peptide synthesis due to their stability under basic conditions and ease of removal under acidic conditions. The Fmoc group in this compound serves as a protective group for the amino functionality, enabling precise control during peptide assembly. This feature has made it a valuable tool in solid-phase synthesis, where the controlled deprotection of amino groups is crucial for constructing complex peptide sequences.

The piperidine ring in the molecule adds rigidity and contributes to the overall stability of the compound. Piperidine derivatives are widely studied for their potential in medicinal chemistry, particularly in the development of bioactive molecules with improved pharmacokinetic properties. The 2-methyl substitution on the piperidine ring further enhances its stability and may influence its interaction with biological targets.

The butanoyl chain introduces flexibility into the molecule, potentially allowing for interactions with various biological systems. This chain can also serve as a site for further functionalization, enabling the creation of derivatives with tailored properties. Recent research has explored the use of such chains in enhancing drug solubility and bioavailability, making this compound a promising candidate for drug design.

In terms of applications, this compound has shown potential in the development of prodrugs and drug delivery systems. The ability to selectively remove the Fmoc group under specific conditions allows for controlled drug release, which is highly desirable in therapeutic applications. Additionally, its structural complexity makes it an interesting candidate for studying molecular recognition and self-assembling systems.

Recent advancements in computational chemistry have enabled detailed modeling of this compound's interactions with biological targets. These studies have provided insights into its binding affinity and selectivity, paving the way for its use in targeted drug delivery systems. Furthermore, its stability under physiological conditions suggests that it could be utilized in long-term therapeutic applications.

In conclusion, 1-(4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpiperidine-2-carboxylic acid is a multifaceted compound with significant potential in various areas of chemistry and pharmacology. Its unique structure, combining protective groups, rigid rings, and flexible chains, makes it an ideal candidate for advanced chemical synthesis and drug development.